FMS-like Tyrosine Kinase 4 (FLT4)

Target Description

FLT4, also known as Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3), is a receptor tyrosine kinase primarily expressed on lymphatic endothelial cells. It plays a crucial role in lymphangiogenesis, the formation of new lymphatic vessels, by binding to its ligands, VEGFC and VEGFD. Dysregulation of FLT4 signaling is implicated in various pathological conditions, including lymphedema, tumor metastasis via lymphatic spread, and inflammatory diseases, making it a significant therapeutic target.